Cas no 66237-00-1 (3-(2,5-dioxopyrrolidin-1-yl)propanamide)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)propanamide
• CAS No: 66237-00-1
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 3210158
• PubChem ID: 13727242
• Update Time: 2025-06-08

3-(2,5-dioxopyrrolidin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1-PYRROLIDINEPROPANAMIDE, 2,5-DIOXO-
• 3-(2,5-dioxopyrrolidin-1-yl)propanamide
• 66237-00-1
• EN300-67666
• RCA23700
• AKOS003618154
• Z101186228
• Oprea1_761731
• SCHEMBL9182492
• CHEMBL4520295

• Inchi： 1S/C7H10N2O3/c8-5(10)3-4-9-6(11)1-2-7(9)12/h1-4H2,(H2,8,10)
• InChI Key： PRGLUJFHJNBBQH-UHFFFAOYSA-N
• SMILES： N1(CCC(N)=O)C(=O)CCC1=O

Computed Properties

• Exact Mass: 170.06914219Da
• Monoisotopic Mass: 170.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 80.5Ų

3-(2,5-dioxopyrrolidin-1-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)propanamide

Comprehensive Overview of 3-(2,5-dioxopyrrolidin-1-yl)propanamide (CAS No. 66237-00-1)

3-(2,5-dioxopyrrolidin-1-yl)propanamide, with the CAS number 66237-00-1, is a specialized organic compound widely utilized in pharmaceutical and biochemical research. This compound, often referred to as a succinimide derivative, plays a critical role in the synthesis of peptide conjugates and protein modification. Its unique structure, featuring a pyrrolidine-2,5-dione moiety, makes it highly reactive toward nucleophiles, particularly in crosslinking applications. Researchers and industry professionals frequently search for terms like "succinimide crosslinker" or "protein modification reagents", highlighting its relevance in modern bioconjugation techniques.

The growing interest in 3-(2,5-dioxopyrrolidin-1-yl)propanamide is driven by its applications in drug delivery systems and biomarker development. With the rise of personalized medicine and targeted therapies, this compound has gained attention for its ability to facilitate stable amide bond formation under mild conditions. Searches for "amine-reactive probes" or "NHS ester applications" often lead to discussions about its utility. Additionally, its compatibility with aqueous environments makes it a preferred choice for biocompatible conjugation, a topic frequently explored in nanotechnology and biomedical engineering forums.

From a synthetic chemistry perspective, CAS 66237-00-1 is valued for its high purity and stability, which are critical for reproducible results in high-throughput screening (HTS) assays. Laboratories focusing on proteomics or antibody-drug conjugates (ADCs) often inquire about its storage conditions and reactivity profile. Recent trends also show increased searches for "green chemistry alternatives" in crosslinking, where this compound’s efficiency at room temperature aligns with sustainable lab practices. Its role in click chemistry and bioorthogonal reactions further cements its position in cutting-edge research.

In the context of industrial applications, 3-(2,5-dioxopyrrolidin-1-yl)propanamide is leveraged for surface functionalization of polymers and nanoparticles. Queries like "surface modification techniques" or "polymer conjugation strategies" often highlight its use in creating smart materials for diagnostics and sensors. The compound’s adaptability to diverse substrates—from silica to biodegradable polymers—makes it a versatile tool in material science. Furthermore, its low toxicity profile aligns with regulatory demands for biocompatible materials, a key concern in FDA-approved medical devices.

Analytical challenges associated with 66237-00-1, such as quantification in complex matrices, are frequently discussed in chromatography forums. Techniques like HPLC-MS and UV-Vis spectroscopy are commonly employed to monitor its reactions. Researchers also explore "kinetic studies of succinimide hydrolysis", given the compound’s susceptibility to hydrolysis, which impacts its shelf life and reaction efficiency. These discussions often intersect with broader topics like reagent stability and quality control in synthetic biology.

Emerging applications of 3-(2,5-dioxopyrrolidin-1-yl)propanamide include its integration into CRISPR-Cas9 delivery systems and mRNA vaccine formulations. The COVID-19 pandemic has intensified searches for "non-viral transfection reagents", where this compound’s ability to modify lipid nanoparticles (LNPs) is under investigation. Its role in gene editing and therapeutic payload delivery underscores its potential in next-generation biologics, a hot topic in biopharmaceutical innovation.

To summarize, CAS 66237-00-1 represents a cornerstone in interdisciplinary research, bridging gaps between chemistry, biology, and materials science. Its multifaceted applications—from bioconjugation to nanomedicine—reflect the compound’s adaptability to evolving scientific needs. As search trends continue to emphasize "scalable synthesis methods" and "reagent optimization", this succinimide derivative remains a focal point for innovation in life sciences and beyond.